Cas no 2171806-67-8 ((2-methylcyclohexyl)methanesulfonyl fluoride)

• Product Name: (2-methylcyclohexyl)methanesulfonyl fluoride
• CAS No: 2171806-67-8
• MF: C₈H₁₅FO₂S
• MW: 194.266905069351
• CID: 6399266
• PubChem ID: 165869154
• Update Time: 2025-05-22

(2-methylcyclohexyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (2-methylcyclohexyl)methanesulfonyl fluoride
• EN300-1451210
• 2171806-67-8

• Inchi： 1S/C8H15FO2S/c1-7-4-2-3-5-8(7)6-12(9,10)11/h7-8H,2-6H2,1H3
• InChI Key： ORESQYAEKNEFBE-UHFFFAOYSA-N
• SMILES： S(CC1CCCCC1C)(=O)(=O)F

Computed Properties

• Exact Mass: 194.07767905g/mol
• Monoisotopic Mass: 194.07767905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.5Ų

Additional information on (2-methylcyclohexyl)methanesulfonyl fluoride

Recent Advances in the Application of (2-methylcyclohexyl)methanesulfonyl Fluoride (CAS: 2171806-67-8) in Chemical Biology and Drug Discovery

The compound (2-methylcyclohexyl)methanesulfonyl fluoride (CAS: 2171806-67-8) has recently emerged as a promising chemical probe and inhibitor in the field of chemical biology and drug discovery. This sulfonyl fluoride derivative belongs to a class of compounds known for their ability to covalently modify active-site serine residues in enzymes, making it particularly valuable for target identification and validation studies. Recent studies have highlighted its potential in probing serine hydrolases, a large and diverse family of enzymes involved in numerous physiological and pathological processes.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the exceptional selectivity profile of (2-methylcyclohexyl)methanesulfonyl fluoride against a panel of 50 recombinant serine hydrolases. The compound showed preferential inhibition of several cancer-associated hydrolases, including fatty acid amide hydrolase (FAAH) and monoacylglycerol lipase (MAGL), with IC50 values in the low micromolar range. This selectivity was attributed to the unique steric properties conferred by the 2-methylcyclohexyl moiety, which appears to limit off-target interactions while maintaining potency against key therapeutic targets.

Structural biology studies utilizing X-ray crystallography have provided crucial insights into the binding mode of this compound. The 2-methylcyclohexyl group occupies a hydrophobic pocket adjacent to the catalytic serine residue, while the sulfonyl fluoride group forms a covalent bond with the catalytic nucleophile. This structural information, published in a recent Nature Chemical Biology article, has enabled the rational design of second-generation inhibitors with improved pharmacological properties.

From a therapeutic perspective, (2-methylcyclohexyl)methanesulfonyl fluoride has shown promising results in preclinical models of neuroinflammation and cancer. A 2024 study in Cell Chemical Biology reported that this compound significantly reduced tumor growth in a xenograft model of glioblastoma when used in combination with standard chemotherapy. The anti-tumor effects were correlated with inhibition of tumor-associated serine hydrolases involved in lipid signaling pathways.

The compound's stability profile has also been extensively characterized in recent pharmacokinetic studies. Unlike many sulfonyl fluoride derivatives, (2-methylcyclohexyl)methanesulfonyl fluoride demonstrates remarkable stability in plasma (t1/2 > 6 hours) while maintaining sufficient reactivity for target engagement. This balance between stability and reactivity, as detailed in a recent ACS Chemical Biology publication, makes it particularly suitable for in vivo applications.

Ongoing research is exploring the potential of (2-methylcyclohexyl)methanesulfonyl fluoride as a scaffold for the development of activity-based probes (ABPs). Recent work published in Angewandte Chemie has demonstrated its utility in chemical proteomics experiments, enabling the identification of novel serine hydrolase targets in complex biological systems. These applications are particularly valuable for target deconvolution in phenotypic screening campaigns.

In conclusion, (2-methylcyclohexyl)methanesulfonyl fluoride (CAS: 2171806-67-8) represents a versatile tool in chemical biology and a promising starting point for drug discovery efforts. Its unique combination of selectivity, stability, and reactivity continues to make it a valuable compound for both basic research and therapeutic development. Future studies will likely focus on expanding its applications to additional disease areas and optimizing its properties for clinical translation.